molecular formula C13H18ClN5O2 B8648050 9H-Purin-2-amine, 6-chloro-9-[2-(2,2-dimethyl-1,3-dioxan-5-yl)ethyl]- CAS No. 97845-59-5

9H-Purin-2-amine, 6-chloro-9-[2-(2,2-dimethyl-1,3-dioxan-5-yl)ethyl]-

Cat. No. B8648050
CAS RN: 97845-59-5
M. Wt: 311.77 g/mol
InChI Key: LCBKOELNAHEPRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9H-Purin-2-amine, 6-chloro-9-[2-(2,2-dimethyl-1,3-dioxan-5-yl)ethyl]- is a useful research compound. Its molecular formula is C13H18ClN5O2 and its molecular weight is 311.77 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9H-Purin-2-amine, 6-chloro-9-[2-(2,2-dimethyl-1,3-dioxan-5-yl)ethyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9H-Purin-2-amine, 6-chloro-9-[2-(2,2-dimethyl-1,3-dioxan-5-yl)ethyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

97845-59-5

Molecular Formula

C13H18ClN5O2

Molecular Weight

311.77 g/mol

IUPAC Name

6-chloro-9-[2-(2,2-dimethyl-1,3-dioxan-5-yl)ethyl]purin-2-amine

InChI

InChI=1S/C13H18ClN5O2/c1-13(2)20-5-8(6-21-13)3-4-19-7-16-9-10(14)17-12(15)18-11(9)19/h7-8H,3-6H2,1-2H3,(H2,15,17,18)

InChI Key

LCBKOELNAHEPRY-UHFFFAOYSA-N

Canonical SMILES

CC1(OCC(CO1)CCN2C=NC3=C2N=C(N=C3Cl)N)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

5% Palladium on carbon (1.5 g) in tetrahydrofuran (40 ml) was prehydrogenated for 30 min at 50 p.s.i. 2,2-Dimethyl-5-[2-(2-amino-6-chloropurin-9-yl)]ethylidene-1,3-dioxane (3.0 g) in tetrahydrofuran (80 ml) was added and washed in with tetrahydrofuran (30 ml). The mixture was hydrogentated overnight at 50 p.s.i. with stirring. The catalyst was removed by filtration to give a colourless solution. The solvent was removed under reduced pressure and the residue recrystallised from IPA to give the title compound (1.92 g, 62.2% yield).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
1.5 g
Type
catalyst
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two
Yield
62.2%

Synthesis routes and methods II

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

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